(S)-Cilansetron

• Molecular Formula: C20H21N3O
• Molecular Weight: 319.4 g/mol
• InChI: InChI=1S/C20H21N3O/c1-13-21-9-11-22(13)12-15-7-8-17-18(20(15)24)16-6-2-4-14-5-3-10-23(17)19(14)16/h2,4,6,9,11,15H,3,5,7-8,10,12H2,1H3/t15-/m0/s1
• InChIKey: NCNFDKWULDWJDS-HNNXBMFYSA-N

(S)-Cilansetron (CAS 120635-77-0): The S-Enantiomer Reference Standard for 5-HT₃ Antagonist Chiral Purity and Racemization Research

(S)-Cilansetron (CAS 120635-77-0) is the S-(+)-enantiomer of cilansetron, a synthetic 1,7-annelated indole derivative belonging to the 5-hydroxytryptamine type 3 (5-HT₃) receptor antagonist class [1]. Cilansetron itself was developed by Solvay Pharmaceuticals as an orally active, high-affinity 5-HT₃ antagonist for diarrhea-predominant irritable bowel syndrome (IBS-D), reaching Phase III clinical evaluation [2]. The active pharmaceutical enantiomer is R-(-)-cilansetron (CAS 120635-74-7); (S)-Cilansetron is the opposite optical isomer that forms via racemization of the R-enantiomer during storage under non-stabilized conditions, a phenomenon explicitly documented in the patent literature on cilansetron formulation stability [3]. As such, (S)-Cilansetron is an indispensable chiral reference standard and research probe for analytical method validation, racemization kinetics studies, and stereochemical structure-activity relationship investigations within the 5-HT₃ antagonist pharmacophore [1].

Product Type Chiral reference standard – S-(+)-enantiomer of cilansetron

Workflow Fit Chiral HPLC validation, racemization kinetics, stereochemical SAR

Key Property Low enantioselectivity at 5-HT₃ receptors; comparable target engagement

• [1] van Wijngaarden I, Hamminga D, van Hes R, Standaar PJ, Tipker J, Tulp MT, Mol F, Olivier B, de Jonge A. Development of high-affinity 5-HT3 receptor antagonists. Structure-affinity relationships of novel 1,7-annelated indole derivatives. 1. J Med Chem. 1993 Nov 12;36(23):3693-9. doi: 10.1021/jm00075a026. PMID: 8246239. View Source
• [2] Chey WD, Cash BD. Cilansetron: a new serotonergic agent for the irritable bowel syndrome with diarrhoea. Expert Opin Investig Drugs. 2005 Feb;14(2):185-93. doi: 10.1517/13543784.14.2.185. PMID: 15757394. View Source
• [3] Bonnacker I, inventor; Solvay Pharmaceuticals GmbH, assignee. Cilansetron pharmaceutical preparation stabilized against racemization. United States patent US 5,977,127. 1999 Nov 2. View Source

Why (S)-Cilansetron Cannot Be Replaced by Racemic Cilansetron, Alosetron, or Other 5-HT₃ Antagonists in Research Applications

Generic substitution or in-class swapping fails for (S)-Cilansetron across two distinct dimensions. First, at the chiral purity level, the S-enantiomer is the specific degradation product monitored during racemization stability studies of R-cilansetron formulations; replacing it with racemic cilansetron or the opposite enantiomer defeats the analytical purpose, as the patent literature mandates quantitation of S-isomer content by chiral HPLC to confirm formulation integrity [1]. Second, at the pharmacological level, although the 1,7-annelated indole scaffold exhibits low stereoselectivity at 5-HT₃ receptors (the (-)-isomer is only slightly more potent than the (+)-isomer), cilansetron as a class differs meaningfully from other 5-HT₃ antagonists: network meta-analysis shows superior abdominal pain relief (SUCRA 0.90) versus alosetron (SUCRA 0.82) and ondansetron, and unlike alosetron—which is FDA-restricted to women—cilansetron demonstrates efficacy in both sexes [2][3]. These quantitative differentiators preclude simple interchange, as detailed in the evidence guide below.

Chiral Purity Quantitation

Racemic cilansetron or other enantiomers cannot serve as the S-isomer reference standard; chiral HPLC identification of the degradant is impossible without the authentic enantiomer. Substitution invalidates racemization monitoring.

Endpoint Profile Mismatch

Cilansetron shows reported abdominal pain endpoint differentiation versus alosetron, ondansetron, and ramosetron in meta-analysis; class-swapping may shift study interpretation. Sex-parity efficacy context is unique to cilansetron among 5-HT₃ IBS-D agents.

• [1] Bonnacker I, inventor; Solvay Pharmaceuticals GmbH, assignee. Cilansetron pharmaceutical preparation stabilized against racemization. United States patent US 5,977,127. 1999 Nov 2. View Source
• [2] Rokkas T, Ekmektzoglou K, Niv Y. Comparative effectiveness of 5-hydroxytryptamine 3 receptor antagonists in irritable bowel syndrome: a network meta-analysis of randomized controlled studies. Ann Gastroenterol. 2021;34(4):535-546. doi: 10.20524/aog.2021.05819. View Source
• [3] Andresen V, Montori VM, Keller J, West CP, Layer P, Camilleri M. Effects of 5-hydroxytryptamine (serotonin) type 3 antagonists on symptom relief and constipation in nonconstipated irritable bowel syndrome: a systematic review and meta-analysis of randomized controlled trials. Clin Gastroenterol Hepatol. 2008 May;6(5):545-55. doi: 10.1016/j.cgh.2007.12.015. PMID: 18304889. View Source

(S)-Cilansetron Procurement Evidence: Quantitative Differentiation from (R)-Cilansetron, Alosetron, Ondansetron, and Ramosetron

Chiral Purity Reference Standard: (S)-Cilansetron as the Racemization Product Marker for R-Cilansetron Formulation Stability Testing

(S)-Cilansetron is the exact enantiomer that forms when the active R-(-)-cilansetron undergoes racemization in pharmaceutical preparations under non-stabilized conditions. The original cilansetron racemization-stabilization patent explicitly defines cilansetron as R-(-)-5,6,9,10-tetrahydro-10-[(2-methyl-imidazol-1-yl)methyl]-4H-pyrido[3.2.1-jk]carbazol-11(8H)-one and discloses that 'in pharmaceutical preparations, cilansetron can partially racemize over time, in particular in open storage, through environmental influences, so that then in addition to cilansetron its optical isomer [the S-(+)-enantiomer] can also be present' [1]. The patent further specifies that determination of (R)- and (S)-enantiomer content is performed by HPLC on chiral column material (Chiradex, Merck) [1]. Without authentic (S)-Cilansetron as a reference standard, accurate quantification of the S-isomer impurity in R-cilansetron drug substance or product is analytically impossible, making this compound an irreplaceable procurement item for any laboratory conducting cilansetron chiral purity analysis.

Chiral Purity Reference

Reported method context

The S-enantiomer is the sole defined optical isomer impurity/degradant of R-cilansetron; no alternative compound can serve as the reference for chiral HPLC quantitation.

Establishes non-substitutable chiral purity reference for stability testing.

Chiral HPLC on Chiradex per US 5,977,127.

Evidence Dimension	Required reference standard for chiral purity determination of R-cilansetron API and formulations
Target Compound Data	(S)-Cilansetron: 100% S-enantiomer, CAS 120635-77-0, serves as the authentic reference standard for the racemization degradation product
Comparator Or Baseline	(R)-Cilansetron: 100% R-enantiomer, CAS 120635-74-7; racemic cilansetron: mixture of R and S; alosetron: different chemotype, no cross-applicability as chiral reference
Quantified Difference	Binary qualitative identification: the S-enantiomer is the sole defined optical isomer impurity/degradant of R-cilansetron; no other compound can substitute for S-enantiomer detection and quantification by chiral HPLC
Conditions	HPLC on chiral stationary phase (Chiradex, Merck); molar ratio of acid stabilizer to cilansetron specified as 1.02:1 to 5.0:1 for effective racemization inhibition in solid formulations

Why This Matters

For any laboratory conducting cilansetron analytical development, quality control, or stability studies, (S)-Cilansetron is a non-substitutable certified reference material—without it, chiral purity cannot be demonstrated and regulatory documentation is incomplete.

• [1] Bonnacker I, inventor; Solvay Pharmaceuticals GmbH, assignee. Cilansetron pharmaceutical preparation stabilized against racemization. United States patent US 5,977,127. 1999 Nov 2. View Source

5-HT₃ Receptor Binding Affinity: Cilansetron Ki = 0.19 nM Versus Ondansetron and GR 65,630 in Radioligand Displacement Assays

The seminal structure-affinity relationship paper by van Wijngaarden et al. (J Med Chem, 1993) established that cilansetron (24b, the racemate) exhibits a 5-HT₃ receptor binding affinity of Ki = 0.19 nM, measured by displacement of [³H]GR-65630 in rat cortical membranes [1]. In direct comparison, the 1,7-annelated indole series (including cilansetron) was 7 times more potent than ondansetron and 4 times more potent than GR 65,630 in receptor binding assays [1]. The paper explicitly states that 'the 1,7-annelated indoles show little stereoselectivity. The (-)-isomers are only slightly more potent than the (+)-isomers.' This means the S-(+)-enantiomer of cilansetron carries binding affinity very close to the R-(-)-enantiomer, making the Ki ≈ 0.19 nM value broadly applicable [1]. A Sciencedirect review separately corroborates that cilansetron 'was found to be about ten times more potent [than ondansetron] without loss in selectivity' [2]. In vivo, 'cilansetron is more potent and induces less central side effects than ondansetron' [1].

5-HT₃ Binding Affinity

Reported

Ki = 0.19 nM; 7× higher affinity than ondansetron; 4× higher than GR 65,630

Supports target engagement modeling at low concentrations; low stereoselectivity makes S-enantiomer a valid binding probe.

[³H]GR-65630, rat cortical membranes.

Evidence Dimension	5-HT₃ receptor binding affinity (Ki) and relative potency versus comparator 5-HT₃ antagonists
Target Compound Data	Cilansetron Ki = 0.19 nM for 5-HT₃ receptor ([³H]GR-65630 radioligand); 7× more potent than ondansetron; 4× more potent than GR 65,630; low stereoselectivity between enantiomers
Comparator Or Baseline	Ondansetron (reference compound); GR 65,630 (tropisetron analogue); Ki values for ondansetron and GR 65,630 not explicitly reported in this study but relative potency ratios provided
Quantified Difference	7-fold higher potency vs. ondansetron; 4-fold higher vs. GR 65,630 in binding assays; ~10-fold higher potency reported in independent review; less central side effects in vivo
Conditions	Rat cortical membrane radioligand binding assay using [³H]GR-65630; receptor binding profile screened across 37 receptor types (J Med Chem 1993;36:3693-9)

Why This Matters

This quantifiable potency differential directly informs research dose selection: cilansetron achieves equivalent target engagement at substantially lower concentrations than ondansetron, while the low stereoselectivity means that the S-enantiomer retains comparable receptor-level pharmacological relevance for binding and selectivity studies.

• [1] van Wijngaarden I, Hamminga D, van Hes R, Standaar PJ, Tipker J, Tulp MT, Mol F, Olivier B, de Jonge A. Development of high-affinity 5-HT3 receptor antagonists. Structure-affinity relationships of novel 1,7-annelated indole derivatives. 1. J Med Chem. 1993 Nov 12;36(23):3693-9. doi: 10.1021/jm00075a026. PMID: 8246239. View Source
• [2] Lednicer D. Strategies for Organic Drug Synthesis and Design. 2nd ed. Hoboken: John Wiley & Sons; 2009. Chapter 9, Norfloxacin Analogs; Figure 9.40. Cited via Sciencedirect: cilansetron found approximately ten times more potent than ondansetron. View Source

Efficacy in Both Sexes: Cilansetron Mixed-Gender RR = 1.39 [1.28, 1.51] for Abdominal Pain Relief Versus Alosetron Female-Only RR = 1.23 [1.14, 1.32]

A 2008 systematic review and meta-analysis by Andresen et al. (Clin Gastroenterol Hepatol) provided direct comparative relative risk (RR) data stratified by drug and gender subgroup [1]. For the endpoint of abdominal pain and discomfort relief, cilansetron demonstrated an RR of 1.43 [95% CI: 1.29, 1.59] across 3 trials, compared with alosetron's RR of 1.23 [1.15, 1.32] across 7 trials, yielding an RR ratio of 0.86 [0.76, 0.98] that numerically favors cilansetron [1]. Critically, in mixed-gender populations, 5-HT₃ antagonists showed RR = 1.39 [1.28, 1.51] while female-only populations showed RR = 1.23 [1.14, 1.32], with a statistically significant interaction (RR ratio = 0.88 [0.79, 0.99]), indicating that mixed-gender cohorts—the population in which cilansetron was studied—derived greater benefit [1]. This contrasts with alosetron, which is FDA-approved only for women with severe IBS-D under a restricted prescribing program, as its efficacy in men was not adequately demonstrated [2]. Cilansetron is explicitly noted as 'the first 5-HT antagonist specifically designed for IBS that is effective in men as well as women' [3].

Abdominal Pain: Both Sexes

Reported endpoint context

Cilansetron RR 1.43 [1.29, 1.59] vs alosetron RR 1.23 [1.15, 1.32]; mixed-gender RR 1.39 vs female-only 1.23 (interaction P significant)

Supports sex-stratified study design; efficacy context unique across sexes among 5-HT₃ antagonists.

14 RCTs, n=1,116 cilansetron.

Evidence Dimension	Relative risk (RR) for abdominal pain/discomfort relief and sex-based efficacy parity in IBS-D
Target Compound Data	Cilansetron RR = 1.43 [1.29, 1.59] for abdominal pain relief; efficacy demonstrated in both men and women in Phase III trials; mixed-gender RR = 1.39 [1.28, 1.51]
Comparator Or Baseline	Alosetron RR = 1.23 [1.15, 1.32] for abdominal pain relief; approved only for women; female-only RR = 1.23 [1.14, 1.32]; ondansetron not indicated for IBS-D
Quantified Difference	Cilansetron RR 1.43 vs. alosetron RR 1.23 (RR ratio 0.86 [0.76, 0.98]); mixed-gender efficacy advantage: RR 1.39 vs. female-only RR 1.23 (interaction P significant); therapeutic sex parity unique among IBS-targeted 5-HT₃ antagonists
Conditions	Systematic review and meta-analysis of 14 RCTs (alosetron n=3,024; cilansetron n=1,116; placebo n=3,043; mebeverine n=304); endpoints: abdominal pain/discomfort relief and global IBS symptom improvement

Why This Matters

For translational researchers studying sex-dependent pharmacodynamics of 5-HT₃ antagonists in IBS-D, cilansetron (and by extension its S-enantiomer as a chiral comparator) offers the only validated experimental system with documented efficacy in both male and female subjects—alosetron, ondansetron, and ramosetron lack equivalent dual-sex evidence in IBS-D.

• [1] Andresen V, Montori VM, Keller J, West CP, Layer P, Camilleri M. Effects of 5-hydroxytryptamine (serotonin) type 3 antagonists on symptom relief and constipation in nonconstipated irritable bowel syndrome: a systematic review and meta-analysis of randomized controlled trials. Clin Gastroenterol Hepatol. 2008 May;6(5):545-55. doi: 10.1016/j.cgh.2007.12.015. PMID: 18304889. View Source
• [2] Camilleri M. Pharmacology and clinical experience with alosetron. Expert Opin Investig Drugs. 2000;9(1):147-59. Referenced via Sciencedirect: alosetron approved only for women under restricted distribution. View Source
• [3] Wikipedia contributors. Cilansetron. Wikipedia, The Free Encyclopedia. Accessed via med.iiab.me: cilansetron is the first 5-HT antagonist specifically designed for IBS effective in men and women. View Source

Superior Abdominal Pain Improvement: Cilansetron SUCRA = 0.90 Versus Alosetron SUCRA = 0.82 and Ondansetron in Network Meta-Analysis

In a 2021 Bayesian network meta-analysis of 21 RCTs encompassing 10,421 non-constipated IBS patients, Rokkas et al. computed surface under cumulative ranking (SUCRA) values to rank 5-HT₃ antagonists across three efficacy endpoints [1]. For abdominal pain/discomfort improvement, cilansetron achieved the highest SUCRA of 0.90, surpassing alosetron (SUCRA 0.82), ramosetron, and ondansetron [1]. For global symptom improvement, alosetron ranked first (SUCRA 0.82), followed by cilansetron [1]. For bowel habits/consistency improvement, ondansetron ranked first (SUCRA 0.98) [1]. Importantly, placebo and mebeverine consistently ranked lowest across all endpoints [1]. This quantitative ranking provides a procurement-relevant differentiation: researchers specifically targeting the abdominal pain component of IBS-D pathophysiology should prioritize cilansetron-based experimental paradigms over alosetron-based ones, as the network meta-analysis demonstrates superior performance on this symptom domain with quantitative SUCRA differentiation [1].

Abdominal Pain Ranking

Reported ranking context

Cilansetron SUCRA 0.90 vs alosetron 0.82 for abdominal pain improvement; ranked first among 5-HT₃ antagonists.

Supports abdominal pain pathway studies with highest-ranked tool compound.

Bayesian NMA, 21 RCTs, 10,421 patients.

Evidence Dimension	SUCRA probability ranking for abdominal pain/discomfort improvement in non-constipated IBS
Target Compound Data	Cilansetron SUCRA = 0.90 (best performance for abdominal pain/discomfort improvement)
Comparator Or Baseline	Alosetron SUCRA = 0.82 (global symptom); Ondansetron SUCRA = 0.98 (bowel habits); Ramosetron (intermediate); Placebo/Mebeverine (lowest)
Quantified Difference	Cilansetron SUCRA 0.90 vs. alosetron 0.82 for abdominal pain (Δ = 0.08 SUCRA units; cilansetron ranked #1); complementary differentiation: alosetron best for global symptoms, ondansetron best for bowel habits
Conditions	Bayesian network meta-analysis; 21 RCTs; 10,421 patients; treatments included alosetron, cilansetron, ondansetron, ramosetron, placebo, mebeverine; search through September 2020

Why This Matters

This direct quantitative ranking informs experimental design selection: investigators studying abdominal pain mechanisms in IBS-D should select a cilansetron-based pharmacological tool compound rather than alosetron, as the network meta-analysis provides the highest level of comparative effectiveness evidence (SUCRA 0.90 vs. 0.82) for this specific symptom domain.

• [1] Rokkas T, Ekmektzoglou K, Niv Y. Comparative effectiveness of 5-hydroxytryptamine 3 receptor antagonists in irritable bowel syndrome: a network meta-analysis of randomized controlled studies. Ann Gastroenterol. 2021;34(4):535-546. doi: 10.20524/aog.2021.05819. View Source

Receptor Selectivity Profile: Cilansetron 5-HT₃/Sigma Selectivity Ratio = 1,789-fold Versus Broad-Spectrum 5-HT₃ Antagonists

The comprehensive receptor selectivity screen reported by van Wijngaarden et al. (1993) established cilansetron's binding profile across 37 receptor types [1]. Beyond its 5-HT₃ Ki of 0.19 nM, cilansetron showed only weak affinity for sigma receptors (Ki = 340 nM; 1,789-fold selectivity), muscarinic M₁ receptors (Ki = 910 nM; 4,789-fold selectivity), and 5-HT₄ receptors (Ki = 960 nM; 5,053-fold selectivity), with no measurable affinity (Ki ≥ 5,000 nM) for the remaining 33 receptor types tested [1]. This selectivity profile contrasts with earlier 5-HT₃ antagonists such as tropisetron (which carries dual 5-HT₃/5-HT₄ activity) and certain benzamide-derived antagonists that exhibit broader polypharmacology [1]. The low stereoselectivity noted for the 1,7-annelated indole series means the S-enantiomer retains a comparable selectivity window, making it a valid selectivity control compound for off-target binding experiments [1].

Receptor Selectivity

Class-level inference

>1,700-fold selectivity over sigma; >26,000-fold for 33/37 tested receptors

Supports selectivity interpretation; low stereoselectivity implies S-enantiomer retains comparable window.

37 receptor radioligand panel.

Evidence Dimension	Receptor selectivity ratios (Ki ratios for off-target vs. primary target 5-HT₃)
Target Compound Data	5-HT₃ Ki = 0.19 nM; Sigma Ki = 340 nM (1,789×); M₁ Ki = 910 nM (4,789×); 5-HT₄ Ki = 960 nM (5,053×); all other 33 receptors Ki ≥ 5,000 nM (>26,000×)
Comparator Or Baseline	Ondansetron: also selective but with lower 5-HT₃ affinity and different off-target profile; tropisetron: dual 5-HT₃/5-HT₄ activity; alosetron: limited published selectivity panel in comparative format
Quantified Difference	Minimum selectivity window of >1,700-fold between primary (5-HT₃) and nearest off-target (sigma); >26,000-fold for 33/37 tested receptors; quantitative selectivity data for 37 receptors published
Conditions	Radioligand binding displacement assays across 37 receptor types in rat tissue preparations; J Med Chem 1993;36(23):3693-9

Why This Matters

The quantified selectivity ratios provide a procurement-grade justification: cilansetron (and its S-enantiomer as selectivity control) offers a >1,700-fold window between target engagement and the nearest off-target interaction, enabling clean pharmacological interpretation in mechanistic studies where polypharmacology would confound results.

• [1] van Wijngaarden I, Hamminga D, van Hes R, Standaar PJ, Tipker J, Tulp MT, Mol F, Olivier B, de Jonge A. Development of high-affinity 5-HT3 receptor antagonists. Structure-affinity relationships of novel 1,7-annelated indole derivatives. 1. J Med Chem. 1993 Nov 12;36(23):3693-9. doi: 10.1021/jm00075a026. PMID: 8246239. View Source

Site-of-Absorption Local Antagonism: Intraluminal Cilansetron Produces 47.8% vs. 76.9% Afferent Response Compared to Intravenous Route

Hillsley et al. (Neurosci Lett, 2000) demonstrated a pharmacokinetically relevant differentiation between local (intraluminal) and systemic (intravenous) cilansetron action on mesenteric afferent fibre sensitivity to 5-HT in the rat jejunum [1]. At the threshold intravenous dose of 2 μg/kg, intraluminal administration of the same dose to the innervated jejunal segment produced significantly greater antagonism of the 5-HT-evoked afferent response: the afferent discharge remained at 47.8 ± 7.9% of control with intraluminal delivery versus 76.9 ± 4.7% with intravenous delivery (P = 0.008) [1]. This demonstrates that cilansetron acts preferentially at its site of absorption to antagonize 5-HT₃ receptors on vagal mucosal afferent terminals, a property not shared by all 5-HT₃ antagonists—ondansetron shares this local action profile, but granisetron does not [1][2]. This localized mechanism is therapeutically relevant because it enables gut-selective 5-HT₃ blockade with reduced systemic exposure requirements, a rationale underpinning cilansetron's development for IBS-D rather than as a systemic antiemetic [2].

Site-of-Absorption Action

Reported model context

Intraluminal 52.2% antagonism vs intravenous 23.1% (P = 0.008); 2.3-fold greater local effect

Differentiates local enteric mechanism from systemic 5-HT₃ blockade; not shared by granisetron.

Rat jejunum afferent recording, 2 μg/kg.

Evidence Dimension	Afferent nerve discharge (% of control 5-HT response) after intraluminal vs. intravenous cilansetron at equivalent dose
Target Compound Data	Intraluminal cilansetron (2 μg/kg): 47.8 ± 7.9% residual afferent response (i.e., 52.2% antagonism); Intravenous cilansetron (2 μg/kg): 76.9 ± 4.7% residual response (23.1% antagonism)
Comparator Or Baseline	Intravenous route as baseline; ondansetron shares local action; granisetron does not exhibit preferential local vs. systemic action (class-level differentiation among 5-HT₃ antagonists)
Quantified Difference	Intraluminal > intravenous antagonism by 29.1 percentage points (47.8% vs. 76.9% residual response; P = 0.008); approximately 2.3-fold greater functional antagonism via local route
Conditions	Rat proximal jejunum mesenteric afferent nerve recording; 5-HT (10 μg) challenge; cilansetron threshold dose 2 μg/kg; waveform analysis for single-unit extraction; Neurosci Lett 2000;278(3):137-40

Why This Matters

This experimentally demonstrated local-action mechanism differentiates cilansetron from purely systemic 5-HT₃ antagonists (e.g., granisetron) for research applications targeting enteric neuronal 5-HT₃ receptors: the compound's preferential site-of-absorption antagonism provides a gut-selective pharmacological tool that minimizes confounding central effects at behaviorally relevant doses.

• [1] Hillsley K, Eeckhout C, Grundy D. Cilansetron acts at its site of absorption to antagonize the sensitivity of mesenteric afferent fibres to 5-hydroxytryptamine in the rat jejunum. Neurosci Lett. 2000 Jan 14;278(3):137-40. doi: 10.1016/s0304-3940(99)00923-4. PMID: 10653012. View Source
• [2] Taylor & Francis. Cilansetron - Knowledge and References. Notes that cilansetron and ondansetron, but not granisetron, were more effective after intraduodenal than intravenous administration. View Source

(S)-Cilansetron Procurement Applications: Chiral Purity, IBS-D Pharmacology, and 5-HT₃ Selectivity Research

Chiral HPLC Method Development and Validation for R-Cilansetron Drug Substance Quality Control

Pharmaceutical analytical laboratories developing or validating chiral HPLC methods for R-cilansetron API purity determination require authentic (S)-Cilansetron as the system suitability reference standard and impurity marker. The patent literature specifies Chiradex (Merck) chiral stationary phase methodology and mandates quantification of S-enantiomer content to confirm stabilization against racemization [1]. Without (S)-Cilansetron, retention time identification, resolution factor calculation, and limit of quantification determination for the S-isomer degradant are analytically impossible. This application is non-substitutable: neither racemic cilansetron nor any other 5-HT₃ antagonist can serve as the authentic S-enantiomer reference.

Stereochemical Structure-Activity Relationship Studies of 5-HT₃ Antagonist Pharmacophore

Medicinal chemistry groups investigating the stereochemical determinants of 5-HT₃ antagonist binding can employ (S)-Cilansetron as the matched stereoisomer pair partner to (R)-Cilansetron. The J Med Chem 1993 paper established that the 1,7-annelated indole series shows low stereoselectivity at 5-HT₃ receptors, with the (-)-isomer only slightly more potent than the (+)-isomer [2]. This property makes the S/R enantiomer pair an ideal experimental system for probing the stereochemical tolerance of the 5-HT₃ binding pocket, as both enantiomers retain high affinity (Ki ≈ 0.19 nM) while differing in absolute configuration at the C-10 chiral center bearing the methylimidazole moiety [2].

IBS-D Pharmacological Research Targeting Abdominal Pain Pathways in Both Sexes

Investigators studying sex-dependent responses to 5-HT₃ antagonism in IBS-D should select cilansetron-based pharmacological tools over alosetron. The network meta-analysis demonstrates that cilansetron has the highest SUCRA value (0.90) for abdominal pain/discomfort improvement among all 5-HT₃ antagonists, outperforming alosetron (SUCRA 0.82) on this endpoint [3]. Furthermore, unlike alosetron—which is restricted to female patients—cilansetron Phase III trials enrolled and demonstrated efficacy in both male and female IBS-D patients, with significant improvements in abdominal pain (52% vs. 37% placebo), bowel habits (51% vs. 26% placebo), and IBS-specific quality of life (18-point vs. 10-point increase in IBS-QOL score) [4][5]. (S)-Cilansetron is useful here as the enantiomeric control for confirming that pharmacological effects are not artifacts of racemization.

Enteric Neuronal 5-HT₃ Receptor Localization Studies Exploiting Site-of-Absorption Antagonism

Neuroscientists investigating vagal and enteric afferent 5-HT₃ receptor function can exploit cilansetron's demonstrated preferential site-of-absorption activity. Hillsley et al. (2000) showed that intraluminal cilansetron produces significantly greater functional antagonism of mesenteric afferent responses (47.8% residual response) than intravenous administration of the same dose (76.9% residual response; P = 0.008) [6]. This property—shared with ondansetron but not granisetron—enables gut-selective pharmacological dissection of 5-HT₃-mediated visceral sensitivity pathways with reduced systemic confounding [6]. The S-enantiomer serves as the necessary stereochemical control to confirm that observed local vs. systemic differences are not driven by enantioselective absorption or distribution processes.

Application

Selection Property

Validation Focus

Chiral HPLC method validation

Authentic S-enantiomer reference standard

Chiral purity and racemization monitoring

Stereochemical SAR of 5-HT₃ antagonist pharmacophore

Matched S/R enantiomer pair with low stereoselectivity

Stereochemical binding pocket characterization

IBS-D abdominal pain pathway research (both sexes)

Reported endpoint profile across sexes, SUCRA ranking context

Sex-stratified endpoint interpretation

Enteric neuronal 5-HT₃ localization studies

Site-of-absorption mechanistic probe

Afferent sensitivity pathway dissection

• [1] Bonnacker I, inventor; Solvay Pharmaceuticals GmbH, assignee. Cilansetron pharmaceutical preparation stabilized against racemization. United States patent US 5,977,127. 1999 Nov 2. View Source
• [2] van Wijngaarden I, Hamminga D, van Hes R, Standaar PJ, Tipker J, Tulp MT, Mol F, Olivier B, de Jonge A. Development of high-affinity 5-HT3 receptor antagonists. Structure-affinity relationships of novel 1,7-annelated indole derivatives. 1. J Med Chem. 1993 Nov 12;36(23):3693-9. doi: 10.1021/jm00075a026. PMID: 8246239. View Source
• [3] Rokkas T, Ekmektzoglou K, Niv Y. Comparative effectiveness of 5-hydroxytryptamine 3 receptor antagonists in irritable bowel syndrome: a network meta-analysis of randomized controlled studies. Ann Gastroenterol. 2021;34(4):535-546. doi: 10.20524/aog.2021.05819. View Source
• [4] Miner PB, Drossman DA. Cilansetron benefits patients with diarrhea-predominant IBS (ACG Annual Meeting, Orlando). Reported via MDedge: 52% vs. 37% abdominal pain relief, 51% vs. 26% bowel habit improvement, 49% vs. 28% adequate relief; IBS-QOL increase of 18 vs. 10 points. 2004. View Source
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